N-(3,5-DIFLUOROPHENYL)-2-PHENYLMETHANESULFONYLACETAMIDE

• IUPAC Name: 2-benzylsulfonyl-N-(3,5-difluorophenyl)acetamide
• InChI: InChI=1S/C15H13F2NO3S/c16-12-6-13(17)8-14(7-12)18-15(19)10-22(20,21)9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)
• InChI Key: XKBLZKAFWDSOBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)CC(=O)NC2=CC(=CC(=C2)F)F
• Molecular Formula: C15H13F2NO3S
• Molecular Weight: 325.3 g/mol

Description

N-(3,5-DIFLUOROPHENYL)-2-PHENYLMETHANESULFONYLACETAMIDE is a chemical compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by the presence of a benzylsulfonyl group and a difluorophenyl group attached to an acetamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,5-DIFLUOROPHENYL)-2-PHENYLMETHANESULFONYLACETAMIDE typically involves the reaction of benzylsulfonyl chloride with 3,5-difluoroaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as recrystallization and chromatography to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

N-(3,5-DIFLUOROPHENYL)-2-PHENYLMETHANESULFONYLACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the benzylsulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted acetamide derivatives.

Scientific Research Applications

N-(3,5-DIFLUOROPHENYL)-2-PHENYLMETHANESULFONYLACETAMIDE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3,5-DIFLUOROPHENYL)-2-PHENYLMETHANESULFONYLACETAMIDE involves its interaction with specific molecular targets such as enzymes or receptors. The benzylsulfonyl group can form covalent bonds with active site residues, leading to inhibition of enzyme activity. The difluorophenyl group can enhance the compound’s binding affinity and selectivity towards its target.

Comparison with Similar Compounds

Similar Compounds

• 2-(benzylsulfonyl)-N-(4-fluorophenyl)acetamide
• 2-(benzylsulfonyl)-N-(3-chlorophenyl)acetamide
• 2-(benzylsulfonyl)-N-(3,5-dichlorophenyl)acetamide

Uniqueness

N-(3,5-DIFLUOROPHENYL)-2-PHENYLMETHANESULFONYLACETAMIDE is unique due to the presence of two fluorine atoms on the phenyl ring, which can significantly influence its chemical and biological properties. The difluorophenyl group can enhance the compound’s lipophilicity, metabolic stability, and binding affinity, making it a valuable compound for various applications.